Cas no 1060177-38-9 (N-(3-fluoro-4-methylphenyl)-4-[6-(2-methylphenyl)pyridazin-3-yl]piperazine-1-carboxamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-4-[6-(2-methylphenyl)pyridazin-3-yl]piperazine-1-carboxamide
• CAS No: 1060177-38-9
• MF: C₂₃H₂₄FN₅O
• MW: 405.467967987061
• CID: 5971994
• PubChem ID: 25843327
• Update Time: 2025-06-29

N-(3-fluoro-4-methylphenyl)-4-[6-(2-methylphenyl)pyridazin-3-yl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-4-[6-(2-methylphenyl)pyridazin-3-yl]piperazine-1-carboxamide
• VU0493636-1
• 1060177-38-9
• F5090-2594
• AKOS024496575
• N-(3-fluoro-4-methylphenyl)-4-(6-(o-tolyl)pyridazin-3-yl)piperazine-1-carboxamide

• Inchi： 1S/C23H24FN5O/c1-16-5-3-4-6-19(16)21-9-10-22(27-26-21)28-11-13-29(14-12-28)23(30)25-18-8-7-17(2)20(24)15-18/h3-10,15H,11-14H2,1-2H3,(H,25,30)
• InChI Key： QEHDHUYTYDSVJP-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NC(N1CCN(C2=CC=C(C3C=CC=CC=3C)N=N2)CC1)=O

Computed Properties

• Exact Mass: 405.19648857g/mol
• Monoisotopic Mass: 405.19648857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(3-fluoro-4-methylphenyl)-4-[6-(2-methylphenyl)pyridazin-3-yl]piperazine-1-carboxamide

N-(3-Fluoro-4-Methylphenyl)-4-[6-(2-Methylphenyl)Pyridazin-3-Yl]Piperazine-1-Carboxamide: A Comprehensive Overview

The compound N-(3-fluoro-4-methylphenyl)-4-[6-(2-methylphenyl)pyridazin-3-yl]piperazine-1-carboxamide, with the CAS number 1060177-38-9, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound's structure is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and is commonly found in various pharmaceutical agents. The piperazine moiety is further substituted with a carboxamide group and a pyridazine ring, which introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the pyridazine ring in this compound suggests potential anti-proliferative activity against various cancer cell lines. Furthermore, the substitution patterns on both the phenyl and pyridazine rings play a crucial role in determining the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The 3-fluoro-4-methylphenyl group attached to the piperazine ring contributes to the molecule's lipophilicity, which is essential for its ability to cross biological membranes and reach target sites within the body.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. By inhibiting specific kinases, this compound could potentially modulate these pathways and offer therapeutic benefits. Recent research has demonstrated that similar compounds have shown promising results in preclinical models of cancer, particularly in inhibiting key oncogenic kinases such as Aurora kinases and CDKs (cyclin-dependent kinases).

In addition to its kinase inhibitory properties, this compound exhibits interesting pharmacodynamic characteristics. The presence of the 2-methylphenyl group on the pyridazine ring enhances the molecule's stability and reduces its susceptibility to metabolic degradation. This stability is critical for maintaining therapeutic levels of the drug in the body over an extended period. Moreover, computational studies have revealed that this compound has a favorable binding affinity for several drug targets, further underscoring its potential as a lead compound in drug development.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions that highlight modern organic synthesis techniques. The synthesis begins with the preparation of intermediate compounds, such as 6-(2-methylphenyl)pyridazine derivatives, which are then subjected to nucleophilic substitution or coupling reactions to introduce the piperazine moiety. The final step involves amide bond formation to attach the carboxamide group, resulting in the complete structure of N-(3-fluoro-4-methylphenyl)-4-[6-(2-methylphenyl)pyridazin-3-yl]piperazine-1-carboxamide.

The development of this compound has been driven by advancements in computational chemistry and high-throughput screening technologies. These tools have enabled researchers to predict the molecule's behavior in biological systems and optimize its properties for therapeutic use. For instance, molecular docking studies have provided insights into how this compound interacts with its target proteins at an atomic level. Such studies are invaluable for refining the molecule's structure to improve its potency and selectivity.

Looking ahead, this compound holds immense promise for future research directions. Its unique combination of structural features makes it an ideal candidate for exploring novel therapeutic strategies against complex diseases such as cancer and neurodegenerative disorders. Ongoing studies are focusing on elucidating its mechanism of action at molecular levels and assessing its safety profile through preclinical toxicity studies.

In conclusion, N-(3-fluoro-4-methylphenyl)-4-[6-(2-methylphenyl)pyridazin-3-yl]piperazine-1-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its distinctive structure, coupled with promising biological activities, positions it as a strong candidate for further exploration in drug development pipelines. As research continues to uncover its full potential, this compound may pave the way for innovative treatments that address unmet medical needs.